Cas no 1214337-65-1 (3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine)

• Product Name: 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine
• CAS No: 1214337-65-1
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 4960740
• Update Time: 2025-10-28

3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-(pyridin-4-yl)phenyl)pyridine
• 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine

• Inchi： 1S/C17H14N2O/c1-20-16-6-2-5-15(14-4-3-9-19-12-14)17(16)13-7-10-18-11-8-13/h2-12H,1H3
• InChI Key： OWNNYPSTFMZCKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C2C=NC=CC=2)C=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 3
• Topological Polar Surface Area: 35

Additional information on 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine

3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1214337-65-1, known as 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the methoxy group and the pyridinyl substituent introduces unique electronic and steric properties, making it a versatile building block for various applications.

3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine is synthesized through a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure is characterized by a phenyl ring substituted with a methoxy group at position 3 and a pyridinyl group at position 2. This arrangement creates a conjugated system that enhances its stability and reactivity.

One of the most promising applications of 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine lies in its use as an intermediate in drug discovery. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for targeting specific biological receptors. Recent studies have explored its potential as an antagonist for G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions.

In addition to its role in pharmaceuticals, 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine has found applications in materials science. Its electron-withdrawing properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties in devices incorporating this compound, suggesting its potential for next-generation electronic devices.

The latest research on 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine has focused on its photocatalytic activity. By incorporating this compound into photocatalysts, scientists have achieved improved efficiency in water splitting and organic transformations under visible light. These findings highlight its potential as a sustainable solution for energy conversion and storage.

Furthermore, 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine has been investigated for its role in supramolecular chemistry. Its ability to form self-assembled structures has led to the development of novel materials with tunable properties, such as porosity and mechanical strength. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 3-(3-Methoxy-2-(pyridin-4-yl)phenyl)pyridine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new functionalities, this compound is poised to make significant contributions to fields ranging from medicine to materials science.